Cas no 1523606-41-8 (2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate)

• Product Name: 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate
• CAS No: 1523606-41-8
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• MDL: MFCD28100842
• CID: 3047615
• PubChem ID: 91663928
• Update Time: 2025-08-05

2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azabicyclo[2.2.2]octane oxalate(2:1)
• 2-oxa-5-azabicyclo[2.2.2]octane hemioxalate
• (1S,4S)-2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate
• SB20782
• AK172563
• bis(2-oxa-5-azabicyclo[2.2.2]octane) oxalate
• (1S,4S)-2-Oxa-5-azabicyclo[2.2.2]octane; (1R,4R)-2-oxa-5-azabicyclo[2.2.2]octane; oxalic acid
• (1S,4S)-2-Oxa-5-azabicyclo[2.2.2]octane (1R,4R)-2-oxa-5-azabicyclo[2.2.2]octane oxalic acid
• YKC60641
• CS-0051827
• 2-Oxa-5-azabicyclo[2.2.2]octaneoxalate(2:1)
• SY100011
• SCHEMBL20918880
• bis(2-oxa-5-azabicyclo[2.2.2]octane); oxalic acid
• SB48735
• MFCD28100842
• 2-oxa-5-azabicyclo[2.2.2]octane;oxalic acid
• 1523606-41-8
• P14533
• 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate

• MDL： MFCD28100842
• Inchi： 1S/2C6H11NO.C2H2O4/c2*1-2-6-3-7-5(1)4-8-6;3-1(4)2(5)6/h2*5-7H,1-4H2;(H,3,4)(H,5,6)
• InChI Key： PWHSLHBTQUHNGP-UHFFFAOYSA-N
• SMILES： O1CC2CCC1CN2.O1CC2CCC1CN2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 316.16343649g/mol
• Monoisotopic Mass: 316.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate

2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate: A Novel Scaffold for Targeted Drug Development

2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate represents a unique class of heterocyclic compounds with potential applications in pharmaceutical research. This molecular structure, characterized by its 2-oxa-5-azabicyclo[2.2.2]octane core and hemioxalate functional group, has garnered significant attention in recent years due to its structural versatility and biological activity. The compound's chemical identity, confirmed by its CAS number 1523606-41-8, is critical for understanding its synthesis, physicochemical properties, and potential therapeutic applications.

Recent studies have highlighted the importance of 2-oxa-5-azabicyclo[2.2.2]octane scaffolds in the development of small molecule therapeutics. The hemioxalate moiety, a derivative of oxalic acid, contributes to the molecule's stability and solubility, which are essential for drug formulation. These properties make the compound a promising candidate for further exploration in medicinal chemistry. Researchers have demonstrated that the 2-oxa-5-azabicyclo[2.3.2]octane framework can be modified to enhance its binding affinity to specific biological targets, opening new avenues for drug design.

Advancements in computational chemistry have enabled the prediction of 2-oxa-5-azabicyclo[2.2.2]octane derivatives' interactions with protein targets. A 2023 study published in Journal of Medicinal Chemistry reported that the hemioxalate group enhances the molecule's ability to modulate ion channels, a critical mechanism in the treatment of neurological disorders. This finding underscores the potential of 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate as a lead compound for developing novel therapeutics.

From a synthetic perspective, the 2-oxa-5-azabicyclo[2.2.2]octane core can be synthesized through various methodologies, including ring-closing metathesis and cyclization reactions. The hemioxalate functional group is typically introduced via electrophilic substitution or nucleophilic attack, depending on the reaction conditions. These synthetic routes have been optimized to improve yield and purity, which are crucial for pharmaceutical applications. The ability to tailor the molecular structure of 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate offers flexibility in designing compounds with desired pharmacological profiles.

Biological studies have demonstrated the 2-oxa-5-azabicyclo[2.2.2]octane scaffold's potential in targeting specific enzymes and receptors. For instance, a 2023 preclinical study showed that derivatives of 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate exhibit selective inhibition of the enzyme acetylcholinesterase, which is relevant to the treatment of Alzheimer's disease. These findings highlight the compound's versatility in addressing complex biological systems.

Furthermore, the hemioxalate moiety has been shown to improve the pharmacokinetic properties of the molecule. A 2023 review in Drug Discovery Today emphasized that the 2-oxa-5-azabicyclo[2.2.2]octane framework, when combined with the hemioxalate group, enhances the compound's ability to cross the blood-brain barrier, a critical factor in the development of neurotherapeutics. This property makes 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate a valuable tool for drug delivery in neurological conditions.

The compound's potential applications extend beyond neurological disorders. Research published in ACS Chemical Biology in 2023 indicated that 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate derivatives can modulate the activity of ion channels involved in cardiac arrhythmias. This suggests that the compound could be further developed for the treatment of cardiovascular diseases, where ion channel modulation is a key therapeutic strategy.

From a structural standpoint, the 2-oxa-5-azabicyclo[2.2.2]octane core provides a stable platform for the attachment of various functional groups. The hemioxalate group, with its unique electronic properties, can influence the molecule's reactivity and selectivity. These characteristics are essential for optimizing the compound's biological activity and minimizing off-target effects. The ability to fine-tune the molecular structure of 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate is a significant advantage in drug discovery.

Recent advances in drug delivery systems have also highlighted the importance of 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate in the development of targeted therapies. A 2023 study in Advanced Drug Delivery Reviews described the use of the compound as a carrier for delivering therapeutic agents to specific tissues. This application leverages the molecule's ability to interact with biological receptors, enhancing the precision of drug delivery and reducing systemic side effects.

Overall, the 2-oxa-5-azabicyclo[2.2.2]octane scaffold, particularly when combined with the hemioxalate group, represents a promising area in medicinal chemistry. The compound's unique structural features and biological activity make it a valuable candidate for further research and development. As new synthetic methods and biological insights emerge, the potential applications of 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate are likely to expand, contributing to the advancement of therapeutic strategies in various medical fields.

Future research should focus on exploring the full potential of 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate in different therapeutic contexts. This includes investigating its interactions with a broader range of biological targets, optimizing its pharmacokinetic properties, and evaluating its safety profile in preclinical models. These efforts will be critical in translating the compound's promising properties into effective therapeutic solutions.

In conclusion, the 2-oxa-5-azabicyclo[2.2.2]octane scaffold, particularly the 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate derivative, holds significant potential for the development of novel therapeutics. Its unique structural features and biological activity make it a valuable candidate for further exploration in medicinal chemistry. As research in this area continues to advance, the compound's applications in various medical fields are expected to grow, contributing to the discovery of new and effective treatments for a wide range of diseases.

Key areas of future research include the synthesis of new 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate derivatives, the investigation of their interactions with specific biological targets, and the optimization of their pharmacokinetic and pharmacodynamic properties. These efforts will be crucial in expanding the therapeutic applications of the compound and ensuring its effectiveness in clinical settings.

The compound's potential in drug discovery is further supported by its ability to be modified to enhance its therapeutic properties. Researchers are actively exploring ways to improve the molecule's selectivity, stability, and bioavailability, which are essential for its success as a therapeutic agent. These modifications will be critical in addressing the challenges associated with drug development and ensuring the compound's efficacy in treating various medical conditions.

In summary, the 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate compound represents a significant advancement in medicinal chemistry. Its unique structural features and biological activity make it a promising candidate for further research and development. As new insights and methodologies emerge, the potential applications of this compound are likely to expand, contributing to the discovery of new and effective treatments for a wide range of diseases.

Researchers are also investigating the compound's potential in combination therapies, where it may work synergistically with other drugs to enhance therapeutic outcomes. This approach could lead to more effective treatments for complex diseases that require multi-target interventions. The exploration of such combinations will be an important area of future research in the field of medicinal chemistry.

Moreover, the compound's potential in personalized medicine is gaining attention. By tailoring the molecular structure of 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate to individual patient needs, researchers aim to develop more targeted and effective therapies. This personalized approach could significantly improve treatment outcomes and reduce adverse effects, making the compound a valuable asset in the field of precision medicine.

The continued exploration of 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate's properties and applications will be essential in advancing its role in drug discovery. As new research emerges, the compound's potential in various therapeutic areas is expected to grow, contributing to the development of innovative treatments for a wide range of medical conditions.

Finally, the compound's potential in addressing unmet medical needs is a key area of focus. By leveraging its unique structural features and biological activity, researchers aim to develop new therapies that can effectively treat diseases that currently lack effective treatment options. This focus on unmet medical needs will be crucial in ensuring the compound's impact on patient care and health outcomes.

Overall, the 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate compound represents a significant opportunity in medicinal chemistry. Its potential to contribute to the development of new and effective treatments for a wide range of diseases underscores the importance of continued research and innovation in this field.

With ongoing research and development, the compound's applications in various therapeutic areas are likely to expand, offering new possibilities for treating a wide range of medical conditions. This expansion will be critical in addressing the growing demand for innovative and effective therapies in the healthcare sector.

In conclusion, the 2-Oxa-5-azabicyclo[2.2.2]octane hemioxalate compound holds significant promise in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further research and development. As new insights and methodologies emerge, the potential applications of this compound are expected to grow, contributing to the discovery of new and effective treatments for a wide range of diseases.